1,2,4,5,7,8,9,10-Octadeuterio-3,6-dinitropyrene
1,2,4,5,7,8,9,10-Octadeuterio-3,6-dinitropyrene
Brand Name:
Vulcanchem
CAS No.:
121700-15-0
VCID:
VC0049397
InChI:
InChI=1S/C16H8N2O4/c19-17(20)13-7-3-9-1-2-10-4-8-14(18(21)22)12-6-5-11(13)15(9)16(10)12/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D
SMILES:
C1=CC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC4=C(C=CC1=C43)[N+](=O)[O-]
Molecular Formula:
C16H8N2O4
Molecular Weight:
300.29 g/mol
1,2,4,5,7,8,9,10-Octadeuterio-3,6-dinitropyrene
CAS No.: 121700-15-0
Reference Standards
VCID: VC0049397
Molecular Formula: C16H8N2O4
Molecular Weight: 300.29 g/mol
CAS No. | 121700-15-0 |
---|---|
Product Name | 1,2,4,5,7,8,9,10-Octadeuterio-3,6-dinitropyrene |
Molecular Formula | C16H8N2O4 |
Molecular Weight | 300.29 g/mol |
IUPAC Name | 1,2,4,5,7,8,9,10-octadeuterio-3,6-dinitropyrene |
Standard InChI | InChI=1S/C16H8N2O4/c19-17(20)13-7-3-9-1-2-10-4-8-14(18(21)22)12-6-5-11(13)15(9)16(10)12/h1-8H/i1D,2D,3D,4D,5D,6D,7D,8D |
Standard InChIKey | BLYXNIHKOMELAP-PGRXLJNUSA-N |
Isomeric SMILES | [2H]C1=C(C2=C3C(=C(C(=C2[2H])[2H])[N+](=O)[O-])C(=C(C4=C(C(=C(C1=C43)[2H])[2H])[N+](=O)[O-])[2H])[2H])[2H] |
SMILES | C1=CC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC4=C(C=CC1=C43)[N+](=O)[O-] |
Canonical SMILES | C1=CC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC4=C(C=CC1=C43)[N+](=O)[O-] |
Synonyms | 3,6-Dinitropyrene-1,2,4,5,7,8,9,10-d8 |
PubChem Compound | 13262727 |
Last Modified | Nov 11 2021 |
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